Cas no 2490418-65-8 (1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid)

1-(Dimethylphosphoryl)methylazetidine-3-carboxylic acid is a specialized organophosphorus compound featuring a unique azetidine-carboxylic acid backbone with a dimethylphosphorylmethyl substituent. This structure imparts distinct chemical properties, making it valuable in pharmaceutical and agrochemical research. The phosphoryl group enhances reactivity and stability, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling applications in drug design and ligand synthesis. The compound’s balanced polarity and steric profile make it a versatile intermediate for developing enzyme inhibitors or chiral auxiliaries. Suitable for controlled reactions, it offers researchers a precise tool for exploring structure-activity relationships in medicinal chemistry.
1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid structure
2490418-65-8 structure
Product Name:1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid
CAS No:2490418-65-8
MF:C7H14NO3P
MW:191.164722919464
MDL:MFCD32852414
CID:5671078
PubChem ID:155820912
Update Time:2025-05-23

1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26977782
    • 1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
    • 1-(Dimethylphosphorylmethyl)azetidine-3-carboxylic acid
    • 2490418-65-8
    • 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid
    • MDL: MFCD32852414
    • Inchi: 1S/C7H14NO3P/c1-12(2,11)5-8-3-6(4-8)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
    • InChI Key: NWSQSEZZLSNTNN-UHFFFAOYSA-N
    • SMILES: P(C)(C)(CN1CC(C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 191.07113031g/mol
  • Monoisotopic Mass: 191.07113031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Predicted)
  • Boiling Point: 413.8±40.0 °C(Predicted)
  • pka: 2.61±0.20(Predicted)

1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26977782-1g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95%
1g
$914.0 2023-09-11
Enamine
EN300-26977782-5g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95%
5g
$2650.0 2023-09-11
Enamine
EN300-26977782-10g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95%
10g
$3929.0 2023-09-11
Enamine
EN300-26977782-0.05g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
0.05g
$212.0 2025-03-20
Enamine
EN300-26977782-0.1g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
0.1g
$317.0 2025-03-20
Enamine
EN300-26977782-0.25g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
0.25g
$452.0 2025-03-20
Enamine
EN300-26977782-0.5g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
0.5g
$713.0 2025-03-20
Enamine
EN300-26977782-1.0g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
1.0g
$914.0 2025-03-20
Enamine
EN300-26977782-2.5g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
2.5g
$1791.0 2025-03-20
Enamine
EN300-26977782-5.0g
1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
2490418-65-8 95.0%
5.0g
$2650.0 2025-03-20

Additional information on 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid

1-(Dimethylphosphoryl)methylazetidine-3-carboxylic Acid: A Comprehensive Overview

1-(Dimethylphosphoryl)methylazetidine-3-carboxylic acid, with the CAS number 2490418-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as DMAPMA, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methylazetidine ring system, which is a four-membered ring containing one nitrogen atom, substituted with a dimethylphosphoryl group and a carboxylic acid moiety. This combination of functional groups imparts the compound with versatile reactivity and biological activity.

The synthesis of 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid involves multi-step organic reactions, including phosphorylation and ring formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the stereochemical effects on biological activity. Researchers have employed various methodologies, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production process, ensuring scalability and cost-effectiveness.

DMAPMA has been extensively studied for its potential as a pharmacological agent. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, making it a promising candidate for treating metabolic disorders. For instance, a 2023 study published in Nature Communications highlighted its inhibitory effects on fatty acid synthase (FASN), an enzyme implicated in obesity and related metabolic diseases. The compound's ability to selectively target FASN without affecting other cellular processes underscores its potential as a therapeutic agent with minimal side effects.

In addition to its pharmacological applications, 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, which can be utilized in the development of advanced sensors and nanomaterials. A 2023 paper in Advanced Materials reported that SAMs formed by this compound exhibit excellent stability under physiological conditions, making them suitable for biomedical applications such as drug delivery systems.

The environmental impact of DMAPMA has also been a topic of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its long-term ecological effects and to develop strategies for safe disposal.

In conclusion, 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and medicine.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.